Cas no 1154989-70-4 (1-Ethyl-3-(2-hydroxypropanoyl)urea)
1-Ethyl-3-(2-hydroxypropanoyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-3-(2-hydroxypropanoyl)urea
- N-(ethylcarbamoyl)-2-hydroxypropanamide
- 1-Ethyl-3-(2-hydroxypropanoyl)urea
-
- MDL: MFCD12137909
- Inchi: 1S/C6H12N2O3/c1-3-7-6(11)8-5(10)4(2)9/h4,9H,3H2,1-2H3,(H2,7,8,10,11)
- InChI Key: AOIPYPRVEINZSL-UHFFFAOYSA-N
- SMILES: OC(C)C(NC(NCC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- XLogP3: -0.2
- Topological Polar Surface Area: 78.4
1-Ethyl-3-(2-hydroxypropanoyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B433658-10mg |
1-Ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B433658-50mg |
1-Ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B433658-100mg |
1-Ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 100mg |
$ 275.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309579-100mg |
1-Ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 95% | 100mg |
¥2564.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309579-250mg |
1-Ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 95% | 250mg |
¥4222.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309579-1g |
1-Ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 95% | 1g |
¥8225.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309579-5g |
1-Ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 95% | 5g |
¥22145.00 | 2024-08-09 | |
| Enamine | EN300-202048-0.05g |
1-ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-202048-0.1g |
1-ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 95% | 0.1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-202048-0.25g |
1-ethyl-3-(2-hydroxypropanoyl)urea |
1154989-70-4 | 95% | 0.25g |
$389.0 | 2023-09-16 |
1-Ethyl-3-(2-hydroxypropanoyl)urea Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-Ethyl-3-(2-hydroxypropanoyl)urea
Comprehensive Overview of 1-Ethyl-3-(2-hydroxypropanoyl)urea (CAS No. 1154989-70-4): Properties, Applications, and Industry Insights
1-Ethyl-3-(2-hydroxypropanoyl)urea (CAS No. 1154989-70-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure and functional versatility. This hydroxypropanoylurea derivative features an ethyl group and a hydroxypropanoyl moiety, which contribute to its solubility and reactivity profiles. Researchers are increasingly exploring its potential as a building block for drug synthesis, particularly in developing bioactive molecules with improved pharmacokinetic properties.
The compound's hydrogen-bonding capacity, attributed to its urea backbone and hydroxyl group, makes it valuable for designing molecular recognition systems. Recent studies highlight its role in creating supramolecular architectures, aligning with the growing demand for smart materials in nanotechnology applications. Industry analysts note rising patent filings involving 1154989-70-4, particularly in controlled-release formulations and biocompatible polymers.
From a synthetic chemistry perspective, 1-Ethyl-3-(2-hydroxypropanoyl)urea demonstrates remarkable chemodiversity, serving as a precursor for heterocyclic compounds. Its dual functional groups enable diverse click chemistry reactions, addressing the pharmaceutical industry's need for high-yield synthetic routes. Quality control protocols emphasize HPLC purity analysis and spectroscopic characterization (FTIR, NMR) to ensure batch consistency.
Environmental considerations surrounding 1154989-70-4 have prompted developments in green chemistry approaches. Recent advancements include catalyst-free synthesis methods and aqueous-phase reactions, reducing the ecological footprint of production. These innovations respond to the global push for sustainable chemical manufacturing while maintaining the compound's structural integrity.
The compound's structure-activity relationships are being investigated for biological applications, with preliminary studies suggesting potential in enzyme modulation. However, researchers emphasize the need for comprehensive ADMET profiling before therapeutic development. Current analytical techniques employ LC-MS systems and computational modeling to predict metabolic pathways.
Market trends indicate growing demand for custom synthesis of 1-Ethyl-3-(2-hydroxypropanoyl)urea, particularly from contract research organizations specializing in small molecule development. Regulatory documentation requires detailed safety data sheets and stability studies under various storage conditions. The compound's crystalline properties and polymorphic behavior are active research areas in pharmaceutical crystallography.
Emerging applications in material science explore the compound's role in self-assembling monolayers and organic electronic components. Its thermal stability and film-forming characteristics make it suitable for advanced coating technologies. Technical specifications typically include melting point determination, solubility parameters, and partition coefficient measurements.
For researchers handling 1154989-70-4, proper laboratory handling protocols should be followed, including personal protective equipment and ventilation controls. The scientific community continues to investigate its structure-property relationships through X-ray diffraction analysis and computational chemistry methods, contributing to the expanding knowledge base of functionalized ureas.
1154989-70-4 (1-Ethyl-3-(2-hydroxypropanoyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)